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Compound of Interest

Compound Name: 1-Iodopentane

Cat. No.: B145852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The International Union of Pure and Applied Chemistry (IUPAC) name for the chemical

compound represented by the formula CH₃(CH₂)₄I is 1-iodopentane. This name is derived by

identifying the longest carbon chain, which consists of five carbon atoms (a pentane base), and

noting the position of the iodine substituent at the first carbon. Also known as n-pentyl iodide or

amyl iodide, this primary alkyl halide is a colorless to pale yellow liquid.[1][2] It serves as a

versatile reagent and intermediate in a multitude of applications within organic synthesis and

medicinal chemistry.[1][3]

Physicochemical and Safety Data
A summary of the key physical, chemical, and safety properties of 1-iodopentane is presented

below for easy reference. This data is crucial for laboratory handling, experimental design, and

safety protocol development.
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Property Value

Molecular Formula C₅H₁₁I[1][4]

Molecular Weight 198.05 g/mol [4][5]

CAS Number 628-17-1[1][4]

Appearance Colorless to pale yellow liquid[1][2]

Boiling Point 154-155 °C[4][6]

Melting Point -85.6 °C[6]

Density 1.517 g/mL at 25 °C[4][6]

Refractive Index n20/D 1.495[4][6]

Flash Point 51 °C[2][6]

Solubility
Insoluble in water; Soluble in alcohol and

ether[6][7]

GHS Hazard Statements H226, H315, H319, H335[5]

Safety and Handling Precautions: 1-iodopentane is a flammable liquid and vapor.[5][8] It is

irritating to the skin, eyes, and respiratory system.[2][3] Appropriate personal protective

equipment, including gloves and safety glasses, should be worn when handling this chemical.

[2] It should be stored in a cool, dry, and well-ventilated area away from sources of ignition.[3]

[8]

Experimental Protocols and Chemical Reactivity
1-iodopentane is a valuable substrate in various organic reactions, primarily due to the

excellent leaving group ability of the iodide ion.[1][9] Its reactivity is a cornerstone of its utility in

synthesizing more complex molecules.

Synthesis of 1-Iodopentane
A common laboratory-scale synthesis of 1-iodopentane involves the reaction of n-pentanol

with phosphorus triiodide (PI₃), which is typically generated in situ.
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Detailed Methodology:

Red phosphorus (0.1 mol) and n-pentanol (0.3 mol) are combined in a three-necked flask

equipped with a condenser and a dropping funnel.[1]

Iodine tablets (0.6 mol) are added portion-wise to the mixture while maintaining the

temperature at 40°C using a water bath to control the exothermic reaction.[1]

Following the complete addition of iodine, the reaction mixture is refluxed on a sand bath for

approximately 7 hours to ensure the reaction goes to completion.[1]

The crude 1-iodopentane is then isolated via distillation. The fraction collected between

155–157°C corresponds to the purified product.[1]

Key Chemical Reactions
1-iodopentane readily undergoes nucleophilic substitution and elimination reactions.

Nucleophilic Substitution (Sₙ2) Reactions: As a primary alkyl halide with minimal steric

hindrance and a good leaving group, 1-iodopentane favors the Sₙ2 mechanism.[9] This

allows for the introduction of a wide range of nucleophiles.

Example: Synthesis of Pentanol: Reaction with sodium hydroxide yields pentanol. C₅H₁₁I

+ NaOH → C₅H₁₁OH + NaI[1]

Elimination Reactions: In the presence of a strong, sterically hindered base like potassium

tert-butoxide, 1-iodopentane can undergo elimination to form pentene.[1]

Applications in Research and Development
The reactivity of 1-iodopentane makes it a key building block in several areas of chemical and

pharmaceutical research.

Organic Synthesis: It serves as a precursor for introducing a pentyl group into various

molecules.[3][7]

Medicinal Chemistry: Utilized in the synthesis of novel pharmaceutical compounds.[1][3]
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Radiolabeling: Can be used in the preparation of radiolabeled compounds for biological

tracing studies.[1]

Logical and Workflow Diagrams
To visually represent the concepts discussed, the following diagrams illustrate the synthesis

workflow and the primary reaction pathways of 1-iodopentane.
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Caption: Workflow for the synthesis of 1-iodopentane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b145852
https://www.benchchem.com/product/b145852?utm_src=pdf-body
https://www.benchchem.com/product/b145852?utm_src=pdf-body-img
https://www.benchchem.com/product/b145852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sₙ2 Pathway Elimination Pathway

1-Iodopentane

Substitution Product
(e.g., Pentanol)

Sₙ2 Reaction

Elimination Product
(e.g., Pentene)

Elimination Reaction

Nucleophile
(e.g., OH⁻)

Strong Base
(e.g., t-BuO⁻)

Click to download full resolution via product page

Caption: Primary reaction pathways of 1-iodopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to 1-Iodopentane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145852#iupac-name-for-ch-ch-i]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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